Cas no 1261513-53-4 (Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate)

• Product Name: Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate
• CAS No: 1261513-53-4
• MF: C₁₂H₇Cl₃O₂S
• MW: 321.606779336929
• CID: 4969788
• Update Time: 2025-11-06

Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate

• Inchi： 1S/C12H7Cl3O2S/c1-17-12(16)11-3-2-10(18-11)6-4-8(14)9(15)5-7(6)13/h2-5H,1H3
• InChI Key： ZMTAWDHTVJEOCG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(C(=O)OC)S1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 5.3
• Topological Polar Surface Area: 54.5

Additional information on Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate

Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate (CAS No. 1261513-53-4): A Comprehensive Overview

Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate, identified by its CAS number 1261513-53-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the thiophene derivative family, which has garnered considerable attention due to its diverse applications in medicinal chemistry and material science. The unique structural features of this molecule, particularly the presence of a trichlorophenyl group and a carboxylate moiety, make it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate consists of a thiophene ring substituted at the 5-position with a 2,4,5-trichlorophenyl group and at the 2-position with a carboxylate ester. This configuration imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization. The trichlorophenyl group enhances the lipophilicity of the compound, while the carboxylate ester provides a site for further chemical modifications, such as hydrolysis or amidation.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in drug development. Studies have shown that these compounds exhibit various biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The structural motif of Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate is particularly noteworthy because it combines the favorable characteristics of both thiophene and trichlorophenyl groups. This combination has been found to enhance the bioavailability and binding affinity of therapeutic agents.

One of the most compelling aspects of Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic frameworks that exhibit enhanced pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer metabolism. The trichlorophenyl group has been shown to improve binding interactions with target proteins, while the carboxylate ester can be modified to enhance solubility and metabolic stability.

The synthesis of Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a substituted thiophene core followed by functionalization at the 5-position with a trichlorobenzene derivative. The introduction of the carboxylate ester is achieved through esterification reactions using appropriate carboxylic acids and esterifying agents. These synthetic pathways highlight the compound's importance as a building block in organic synthesis.

The pharmacological potential of Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate has been extensively studied in recent years. Research has demonstrated that derivatives of this compound can modulate various biological pathways relevant to human health and disease. For example, studies have shown that certain thiophene derivatives exhibit anti-inflammatory effects by inhibiting key inflammatory cytokines. Additionally, these compounds have been investigated for their potential role in neuroprotection and as candidates for treating neurological disorders.

The structural diversity offered by Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate allows for extensive modifications to tailor its biological activity. Researchers can alter the substitution patterns on the thiophene ring or introduce additional functional groups to fine-tune its pharmacological properties. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

In conclusion, Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate (CAS No. 1261513-53-4) is a multifaceted compound with significant applications in pharmaceutical research and organic chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse biological activities. As research continues to uncover new therapeutic applications for thiophene derivatives, compounds like Methyl 5-(2,4,5-trichlorophenyl)thiophene-2-carboxylate are poised to play a crucial role in the development of next-generation drugs.